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Compound of Interest

Compound Name: Benzyl phenylacetate

Cat. No.: B085878

For Researchers, Scientists, and Drug Development Professionals

Introduction

Benzyl phenylacetate is an aromatic ester recognized for its sweet, floral, and honey-like
aroma, reminiscent of jasmine.[1] Beyond its own pleasant scent profile, benzyl phenylacetate
is valued in the fragrance industry for its role as a fixative.[2] Fixatives are essential
components in perfumery that reduce the evaporation rate of more volatile fragrance
ingredients, thereby enhancing the longevity and stability of the overall scent profile.[1] This
document provides detailed application notes and experimental protocols for evaluating the
efficacy of benzyl phenylacetate as a fragrance fixative.

Physicochemical and Olfactory Properties of Benzyl
Phenylacetate

A comprehensive understanding of the properties of benzyl phenylacetate is crucial for its
effective application in fragrance formulations.
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Property Value Reference
Chemical Name Benzyl 2-phenylacetate [2]
Phenylacetic acid benzyl ester,
Synonyms [1]
Benzyl a-toluate
CAS Number 102-16-9 [1]
Molecular Formula C15H1402 [11[3]
Molecular Weight 226.27 g/mol [1][3]

Appearance Colorless liquid [1]
] Sweet, floral, jasmine, honey,

Odor Profile ) [2][4]
with cocoa undertones

Boiling Point 316 - 318 °C [1]

- Soluble in alcohol, insoluble in

Solubility [5]
water

Substantivity on Smelling Strip > 400 hours [2]

Application and Usage Levels

Benzyl phenylacetate serves as a middle-to-base note in fragrance compositions, contributing

to the heart of the scent while providing a fixative effect.[2] Its versatility allows for its use in a

variety of product types.

Recommended Concentration Range (%)

Application .
in Fragrance Concentrate
Fine Fragrance (e.g., Perfumes, Eau de Parfum) 0.5-5.0
Personal Care (e.g., Lotions, Creams) 0.1-2.0
Household Products (e.g., Air Fresheners) 0.2-3.0

Note: These are general guidelines. Optimal concentrations should be determined through

empirical testing for each specific formulation.
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Mechanism of Action as a Fixative

The primary mechanism by which benzyl phenylacetate and other fixatives function is by
lowering the vapor pressure of the more volatile fragrance components. Due to its higher
molecular weight and lower volatility compared to top and middle note ingredients, it forms
intermolecular bonds with these lighter molecules, slowing their evaporation from the skin or
other substrates. This "anchoring" effect leads to a more linear and prolonged scent release
profile.

Experimental Protocols for Efficacy Evaluation

To quantitatively assess the performance of benzyl phenylacetate as a fixative, two primary
methodologies are recommended: instrumental analysis via headspace gas chromatography-
mass spectrometry (GC-MS) and sensory analysis through trained panel evaluation.

Instrumental Analysis: Headspace GC-MS for
Evaporation Rate Determination

This protocol allows for the quantitative measurement of the concentration of fragrance
volatiles in the headspace above a sample over time, providing a direct measure of the
evaporation rate.

Objective: To compare the evaporation rate of a model fragrance formulation with and without
the addition of benzyl phenylacetate.

Materials:

Model fragrance accord (e.g., a simple floral or citrus blend)

« Benzyl phenylacetate

o Ethanol (perfumer's grade)

e Headspace vials (20 mL) with magnetic crimp caps and septa
» Solid-Phase Microextraction (SPME) fibers (e.g., PDMS/DVB)

e Gas Chromatograph-Mass Spectrometer (GC-MS) with a headspace autosampler

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://www.benchchem.com/product/b085878?utm_src=pdf-body
https://www.benchchem.com/product/b085878?utm_src=pdf-body
https://www.benchchem.com/product/b085878?utm_src=pdf-body
https://www.benchchem.com/product/b085878?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085878?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Procedure:
e Sample Preparation:
o Control Formulation: Prepare a 10% solution of the model fragrance accord in ethanol.

o Test Formulation: Prepare a 10% solution of the model fragrance accord in ethanol, with
the addition of 2% benzyl phenylacetate (of the total formulation).

o Application:

o Pipette 100 pL of the control formulation into a headspace vial.

o Pipette 100 pL of the test formulation into a separate headspace vial.

o Prepare multiple vials for each formulation to be analyzed at different time points.
e Incubation and Headspace Sampling:

o Place the vials in the headspace autosampler, maintained at a constant temperature (e.g.,
32°C to simulate skin temperature).

o At specified time intervals (e.g., 0, 1, 2, 4, 6, and 8 hours), perform automated headspace
SPME sampling.

» SPME Parameters: Expose the SPME fiber to the headspace of the vial for a fixed time
(e.g., 15 minutes) to allow for equilibrium.[6]

e GC-MS Analysis:
o After each sampling interval, the SPME fiber is automatically desorbed in the GC inlet.
o Suggested GC-MS Parameters:
» [nlet Temperature: 250°C

= Column: DB-5ms (30 m x 0.25 mm x 0.25 pm) or equivalent
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= Oven Program: Initial temperature of 50°C, hold for 2 minutes, ramp to 250°C at
10°C/min, hold for 5 minutes.

» Carrier Gas: Helium at a constant flow rate of 1 mL/min.

= MS Detector: Scan range of m/z 40-400.

o Data Analysis:

o Identify the major volatile compounds from the model fragrance accord in the
chromatograms.

o Integrate the peak areas for each identified compound at each time point for both the
control and test formulations.

o Plot the peak area of each volatile compound as a function of time for both formulations. A
slower decay in peak area for the test formulation indicates a fixative effect.

Expected Outcome: The inclusion of benzyl phenylacetate is expected to decrease the rate of
decline in the headspace concentration of the more volatile fragrance components, as
illustrated by smaller reductions in their corresponding peak areas over time compared to the

control.

Sensory Analysis: Trained Panel Evaluation of
Fragrance Longevity

This protocol provides a method for assessing the perceived intensity and longevity of a
fragrance on a substrate, which is a crucial measure of fixative performance.

Objective: To determine if the addition of benzyl phenylacetate to a fragrance formulation
results in a perceivable increase in scent longevity and intensity over time.

Materials:
o Control and Test fragrance formulations as prepared in section 5.1.

o Perfumer's testing strips (blotters).
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e Apanel of trained sensory assessors (minimum of 8-10 panelists).
e An odor-free, well-ventilated evaluation room.[7]

» Coffee beans (for olfactory palate cleansing).

Procedure:

e Sample Preparation and Application:

o

Dip the end of a perfumer's testing strip into the control formulation for 2 seconds.

[¢]

Dip a separate, identical strip into the test formulation for 2 seconds.

[¢]

Allow the strips to air-dry for 1 minute.

[e]

Code each strip with a random, three-digit number to blind the panelists.

e Sensory Evaluation:

[¢]

Present the coded blotters to the panelists in a randomized order.

o At specified time intervals (e.g., 0, 0.5, 1, 2, 4, 6, and 8 hours), instruct the panelists to
evaluate the intensity of the fragrance on each strip.[8]

o Panelists should rate the fragrance intensity on a labeled magnitude scale (LMS) from O
(no scent) to 100 (strongest imaginable).

o Provide coffee beans for panelists to smell between evaluations to minimize olfactory
fatigue.

o Data Analysis:

o For each time point, calculate the average intensity rating for both the control and test
formulations.

o Plot the average intensity rating as a function of time for both formulations.
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o Perform statistical analysis (e.g., t-test or ANOVA) to determine if there is a significant
difference in perceived intensity between the control and test formulations at each time
point.

Expected Outcome: The fragrance formulation containing benzyl phenylacetate is expected to
receive significantly higher intensity ratings at later time points compared to the control,
demonstrating its effectiveness in prolonging the perceived scent.

Data Presentation: Representative Results

The following tables present hypothetical, yet representative, data from the experimental
protocols described above.

Table 6.1: Representative Headspace GC-MS Data for a Volatile Top Note (Limonene)

Peak Area of
Peak Area of

] Limonene % Decrease % Decrease
) Limonene . e -
Time (Hours) (Test - with from Initial from Initial
(Control - No
L Benzyl (Control) (Test)
Fixative)
Phenylacetate)
0 1,500,000 1,480,000 0% 0%
1 900,000 1,100,000 40% 26%
2 450,000 750,000 70% 49%
4 150,000 400,000 90% 73%
6 50,000 200,000 97% 86%
8 < 10,000 90,000 >00% 94%

Table 6.2: Representative Sensory Panel Data (Average Intensity Rating on LMS)
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. Average Intensity (Control  Average Intensity (Test -
Time (Hours)

- No Fixative) with Benzyl Phenylacetate)
0 85 84
0.5 70 75
1 55 65
2 35 50
4 15 30
6 5 18
8 1 10

Visualizations
Olfactory Signaling Pathway

The perception of fragrance, including the sustained release profile enhanced by fixatives like
benzyl phenylacetate, is initiated by a complex signaling cascade in the olfactory system.

Olfactory Sensory Neuron

Nasal Cavity
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Click to download full resolution via product page

Simplified diagram of the olfactory signal transduction pathway.

Experimental Workflow for Fixative Evaluation

A logical workflow is essential for the systematic evaluation of fragrance fixatives.
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Workflow for the evaluation of benzyl phenylacetate as a fragrance fixative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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